Cas no 1356109-47-1 (5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile)

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile is a heterocyclic compound featuring a brominated isonicotinonitrile core substituted with a 3-methylpiperidin-1-yl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a versatile intermediate for further functionalization. The bromine atom offers a handle for cross-coupling reactions, while the nitrile group enhances its suitability for nucleophilic additions or cyclizations. The 3-methylpiperidine moiety contributes to steric and electronic modulation, potentially influencing binding affinity in bioactive molecules. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for drug discovery and material science applications.
5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile structure
1356109-47-1 structure
Product Name:5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile
CAS No:1356109-47-1
MF:C12H14BrN3
MW:280.16366147995
CID:1089772
PubChem ID:71303662
Update Time:2025-06-07

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile
    • 5-bromo-2-(3-methylpiperidin-1-yl)pyridine-4-carbonitrile
    • DTXSID50745070
    • AKOS022173372
    • 1356109-47-1
    • Inchi: 1S/C12H14BrN3/c1-9-3-2-4-16(8-9)12-5-10(6-14)11(13)7-15-12/h5,7,9H,2-4,8H2,1H3
    • InChI Key: TYHFLFSMTONRII-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1C#N)N1CCCC(C)C1

Computed Properties

  • Exact Mass: 279.03711g/mol
  • Monoisotopic Mass: 279.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 39.9Ų

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